![molecular formula C44H43N3O7 B1234838 (3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide](/img/structure/B1234838.png)
(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]carboxamide is a stilbenoid.
Scientific Research Applications
Heterocyclic Compound Synthesis
One significant application of the specified compound is in the synthesis of heterocyclic compounds. This process involves spiro heterocyclization, as demonstrated in reactions with N-alkylanilines, leading to the formation of unique heterocyclic systems like spiro[pyrrole-2,1′-pyrrolo[3,2,1-ij]quinoline] (Tutynina, Maslivets, & Maslivets, 2014). Such compounds are structurally related to the skeletons of Vinca alkaloids, indicating potential pharmacological applications.
Structural Analogs and Derivatives
This compound is also a precursor for generating structurally diverse analogs. For instance, reactions with different agents like tetrahydroquinoline and cyclohexenones have been explored, resulting in a variety of spirocyclic and heterocyclic derivatives (Mashevskaya et al., 2008). These derivatives could have potential applications in the field of medicinal chemistry, given their complex and unique structures.
Potential in Pharmaceutical Chemistry
Research also indicates the potential of this compound in pharmaceutical chemistry. Its involvement in creating spiro heterocyclic systems and its ability to undergo various chemical transformations suggest its utility in designing novel pharmacologically active molecules. The synthesis of dispiro hetero analogs of pyrrolizidine alkaloids is a notable example, which underscores the compound's role in generating structurally complex and potentially bioactive molecules (Konovalova, Shklyaev, & Maslivets, 2012).
Properties
Molecular Formula |
C44H43N3O7 |
---|---|
Molecular Weight |
725.8 g/mol |
IUPAC Name |
(3S,3'S,4'R,6'S,8'R,8'aR)-5-[2-(1-hydroxycycloheptyl)ethynyl]-6'-[4-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenylspiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-8'-carboxamide |
InChI |
InChI=1S/C44H43N3O7/c45-40(49)35-37-41(50)54-38(30-13-7-4-8-14-30)36(29-11-5-3-6-12-29)47(37)39(31-16-18-32(19-17-31)53-26-25-48)44(35)33-27-28(15-20-34(33)46-42(44)51)21-24-43(52)22-9-1-2-10-23-43/h3-8,11-20,27,35-39,48,52H,1-2,9-10,22-23,25-26H2,(H2,45,49)(H,46,51)/t35-,36-,37-,38+,39+,44-/m1/s1 |
InChI Key |
ADMHUAXYRSOXQM-DRVGFJBOSA-N |
Isomeric SMILES |
C1CCCC(CC1)(C#CC2=CC3=C(C=C2)NC(=O)[C@@]34[C@H]([C@@H]5C(=O)O[C@H]([C@H](N5[C@H]4C6=CC=C(C=C6)OCCO)C7=CC=CC=C7)C8=CC=CC=C8)C(=O)N)O |
SMILES |
C1CCCC(CC1)(C#CC2=CC3=C(C=C2)NC(=O)C34C(C5C(=O)OC(C(N5C4C6=CC=C(C=C6)OCCO)C7=CC=CC=C7)C8=CC=CC=C8)C(=O)N)O |
Canonical SMILES |
C1CCCC(CC1)(C#CC2=CC3=C(C=C2)NC(=O)C34C(C5C(=O)OC(C(N5C4C6=CC=C(C=C6)OCCO)C7=CC=CC=C7)C8=CC=CC=C8)C(=O)N)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.